Cas no 2171273-35-9 (2-(2S)-3-(benzyl carboxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid)

• Product Name: 2-(2S)-3-(benzyl carboxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid
• CAS No: 2171273-35-9
• MF: C₃₀H₃₀N₂O₇
• MW: 530.568408489227
• CID: 6440514
• PubChem ID: 165528349
• Update Time: 2025-05-30

2-(2S)-3-(benzyl carboxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-3-(benzyl carboxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid
• 2171273-35-9
• EN300-1492725
• 2-[(2S)-3-(benzyl carboxy)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]acetic acid

• Inchi： 1S/C30H30N2O7/c1-2-32(17-27(33)34)29(36)26(16-28(35)38-18-20-10-4-3-5-11-20)31-30(37)39-19-25-23-14-8-6-12-21(23)22-13-7-9-15-24(22)25/h3-15,25-26H,2,16-19H2,1H3,(H,31,37)(H,33,34)/t26-/m0/s1
• InChI Key： IBNLBDDMCWPVBA-SANMLTNESA-N
• SMILES： O(C(N[C@H](C(N(CC(=O)O)CC)=O)CC(=O)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 530.20530130g/mol
• Monoisotopic Mass: 530.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 39
• Rotatable Bond Count: 13
• Complexity: 836
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 122Ų

Additional information on 2-(2S)-3-(benzyl carboxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid

2-(2S)-3-(Benzyl Carboxy)-N-ethyl-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic Acid: A Comprehensive Overview

CAS No. 2171273-35-9 is a complex organic compound with the systematic name 2-(2S)-3-(benzyl carboxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid. This compound is of significant interest in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. In this article, we will delve into the chemical structure, synthesis, biological properties, and potential applications of this compound.

The chemical structure of 2-(2S)-3-(benzyl carboxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid is characterized by a central propanamide backbone with several functional groups attached. The benzyl carboxy group and the fluoren-9-ylmethoxycarbonyl (Fmoc) group are particularly noteworthy. The Fmoc group is commonly used in peptide synthesis as a protecting group for the amino functionality, ensuring selective reactivity during multi-step syntheses. The benzyl carboxy group adds additional complexity and potential for interactions with biological targets.

The synthesis of 2-(2S)-3-(benzyl carboxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid typically involves a multi-step process. The first step often involves the protection of the amino group using the Fmoc protecting group. This is followed by the introduction of the benzyl carboxy group through an esterification reaction. Subsequent steps may include the formation of the propanamide backbone and the final deprotection of the Fmoc group to reveal the free amino functionality.

Recent studies have highlighted the potential biological activities of 2-(2S)-3-(benzyl carboxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid. One notable area of research is its interaction with protein kinases, which are key enzymes involved in cellular signaling pathways. Kinases play crucial roles in various physiological processes, including cell growth, differentiation, and apoptosis. Compounds that can modulate kinase activity have significant therapeutic potential in treating diseases such as cancer, inflammation, and neurodegenerative disorders.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 2-(2S)-3-(benzyl carboxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid on a panel of protein kinases. The results showed that this compound exhibited selective inhibition against certain kinases, particularly those involved in cancer cell proliferation. This selective inhibition suggests that 2-(2S)-3-(benzyl carboxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid could be a valuable lead compound for further drug development.

Another area of interest is the potential use of 2-(2S)-3-(benzyl carboxy)-N-ethyl-2-{(9H-fluoren)methoxycarbonyl}amino)propanamidoacetic acid in imaging applications. The presence of the fluoren moiety makes this compound suitable for fluorescence-based imaging techniques. Fluorescent probes derived from this compound could be used to visualize specific cellular processes or to track drug delivery in vivo. This application has significant implications for both basic research and clinical diagnostics.

The safety and toxicity profile of 2-(2S)-3-(benzyl carboxy)-N-ethyl-{(9H-fluoren)methoxycarbonyl}amino)propanamidoacetic acid have also been evaluated in preclinical studies. These studies have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, as with any new chemical entity, comprehensive safety assessments are essential before advancing to clinical trials.

In conclusion, 2-(2S)-3-(benzyl carboxy)-N-ethyl-{(9H-fluoren)methoxycarbonyl}amino)propanamidoacetic acid (CAS No. 2171273-35-9) is a multifunctional compound with a unique chemical structure and promising biological activities. Its potential as a kinase inhibitor and fluorescent probe makes it an exciting candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover more about its mechanisms of action and therapeutic applications, contributing to advancements in drug discovery and medical treatments.